Cas no 1171236-13-7 (6,7-Dihydropyrrolo2,1-c1,2,4triazole-3-methylamine Hydrochloride)

• Product Name: 6,7-Dihydropyrrolo2,1-c1,2,4triazole-3-methylamine Hydrochloride
• CAS No: 1171236-13-7
• MF: C₆H₁₃Cl₃N₄
• MW: 247.55321764946
• MDL: MFCD10699131
• CID: 1082353
• PubChem ID: 44119672
• Update Time: 2025-06-14

6,7-Dihydropyrrolo2,1-c1,2,4triazole-3-methylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-5H-pyrrolo[2,1-c]-1,2,4-triazole-3-methanamine hydrochloride
• 6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethanamine,hydrochloride
• 6,7-dihydro-5h-pyrrolo[2,1-c][1,2,4]triazol-3-methylamine 3hcl
• (6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-yl)methanamine trihydrochloride
• 3-(Aminomethyl)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole trihydrochloride
• 1-{5H,6H,7H-PYRROLO[2,1-C][1,2,4]TRIAZOL-3-YL}METHANAMINE TRIHYDROCHLORIDE
• WWB23613
• BS-19294
• (6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-yl)methanaminetrihydrochloride
• 5H-Pyrrolo[2,1-c]-1,2,4-triazole-3-methanamine, 6,7-dihydro-, hydrochloride (1:3)
• AKOS030524298
• 6,7-Dihydropyrrolo[2,1-c][1,2,4]triazole-3-methylamine trihydrochloride, AldrichCPR
• CS-0452434
• 6,7-DIHYDROPYRROLO[2,1-C][1,2,4]TRIAZOLE-3-METHYLAMINE 3HCL
• 6,7-Dihydropyrrolo[2,1-c][1,2,4]triazole-3-methylamine trihydrochloride
• 6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethanamine;trihydrochloride
• 1171236-13-7
• 6,7-Dihydropyrrolo2,1-c1,2,4triazole-3-methylamine Hydrochloride

• MDL： MFCD10699131
• Inchi： 1S/C6H10N4.3ClH/c7-4-6-9-8-5-2-1-3-10(5)6;;;/h1-4,7H2;3*1H
• InChI Key： GGAULNFEDJBSEM-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.N12C(CN)=NN=C1CCC2

Computed Properties

• Exact Mass: 174.06700
• Monoisotopic Mass: 246.020580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Color/Form: NA
• PSA: 56.73000
• LogP: 1.18530

6,7-Dihydropyrrolo2,1-c1,2,4triazole-3-methylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 6,7-Dihydropyrrolo2,1-c1,2,4triazole-3-methylamine Hydrochloride

Comprehensive Overview of 6,7-Dihydropyrrolo[2,1-c][1,2,4]triazole-3-methylamine Hydrochloride (CAS No. 1171236-13-7)

6,7-Dihydropyrrolo[2,1-c][1,2,4]triazole-3-methylamine Hydrochloride (CAS No. 1171236-13-7) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrrolotriazole backbone, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological targets.

The compound's molecular structure features a fused pyrrole and triazole ring system, which is known to enhance binding affinity and selectivity in pharmacological applications. Its hydrochloride salt form improves solubility, making it more suitable for in vitro and in vivo studies. Given the growing demand for novel small-molecule therapeutics, 6,7-Dihydropyrrolo[2,1-c][1,2,4]triazole-3-methylamine Hydrochloride is often explored in the context of kinase inhibitors, GPCR modulators, and other targeted therapies.

In recent years, the compound has been linked to research on neurodegenerative diseases and inflammatory disorders, areas where heterocyclic compounds have shown considerable promise. Its mechanism of action is believed to involve interaction with key enzymes or receptors, though further studies are needed to fully elucidate its pharmacological profile. The scientific community is also investigating its potential in cancer immunotherapy, a hot topic in contemporary biomedical research.

From a synthetic chemistry perspective, the preparation of 6,7-Dihydropyrrolo[2,1-c][1,2,4]triazole-3-methylamine Hydrochloride involves multi-step organic reactions, including cyclization and amination processes. Optimizing its yield and purity is critical for ensuring reproducibility in preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound.

Given the increasing interest in personalized medicine and precision drug design, 6,7-Dihydropyrrolo[2,1-c][1,2,4]triazole-3-methylamine Hydrochloride represents a valuable scaffold for developing next-generation therapeutics. Its versatility and potential for structural modifications make it a subject of ongoing research in both academic and industrial settings. As the pharmaceutical landscape evolves, this compound may play a pivotal role in addressing unmet medical needs.